Cas no 832747-54-3 (Spiro[4.4]nonane-1,6-diamine, (1S,5S,6S)- (9CI))

• Product Name: Spiro[4.4]nonane-1,6-diamine, (1S,5S,6S)- (9CI)
• CAS No: 832747-54-3
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 716130
• Update Time: 2023-03-28

Spiro[4.4]nonane-1,6-diamine, (1S,5S,6S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Spiro[4.4]nonane-1,6-diamine,(1S,5S,6S)-
• Spiro[4.4]nonane-1,6-diamine, (1S,5S,6S)- (9CI)

• Inchi： 1S/C9H18N2/c10-7-3-1-5-9(7)6-2-4-8(9)11/h7-8H,1-6,10-11H2/t7-,8-,9-/m0/s1
• InChI Key： BNILUWOCEPQBHS-CIUDSAMLSA-N
• SMILES： [C@@H]1(N)[C@@]2(CCC[C@@H]2N)CCC1

Computed Properties

• Exact Mass: 154.147
• Monoisotopic Mass: 154.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2